Cas no 52019-04-2 ( )

• Product name: &nbsp
• CAS No: 52019-04-2
• MF: C₈H₁₆N₂O₅
• MW: 220.22304
• CID: 936239
• PubChem ID: 290270

  Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dihydroxy-2-methoxyoxan-4-yl)-3-methylurea
• AC1L6DIB
• AC1Q5LDH
• AR-1J5141
• methyl 3-deoxy-3-[(methylcarbamoyl)amino]pentopyranoside
• NSC153375
• NSC-153375
• 52019-04-2
• DTXSID10302764
•  

• Inchi： InChI=1S/C8H16N2O5/c1-9-8(13)10-5-4(11)3-15-7(14-2)6(5)12/h4-7,11-12H,3H2,1-2H3,(H2,9,10,13)
• InChI Key： JITUIGJIJFEPIF-UHFFFAOYSA-N
• SMILES： CNC(=O)NC1C(COC(C1O)OC)O

Computed Properties

• Exact Mass: 220.10598
• Monoisotopic Mass: 220.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.05
• LogP: -1.20970